Cas no 71186-24-8 (Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)-)

Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)- structure
71186-24-8 structure
Product Name:Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)-
CAS No:71186-24-8
MF:C13H20
MW:176.297904014587
CID:545928
Update Time:2024-03-05

Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexene, 6-(2-butenylidene)-1,5,5-trimethyl-, (E,Z)-
    • (6E)-6-[(Z)-2-Butenylidene]-1,5,5-trimethyl-1-cyclohexene
    • (2Z)-4-[(1E)-2,6,6-Trimethyl-2-cyclohexen-1-ylidene]-2-butene
    • (6E,8Z)-Megastigma-4,6,8-triene
    • Cyclohexene, 6-(2Z)-2-buten-1-ylidene-1,5,5-trimethyl-, (6E)-
    • Inchi: 1S/C13H20/c1-5-6-9-12-11(2)8-7-10-13(12,3)4/h5-6,8-9H,7,10H2,1-4H3/b6-5?,12-9-
    • InChI Key: BYDQKMZEOZVIJM-DZSVHYLSSA-N
    • SMILES: C1(C)/C(=C/C=CC)/C(C)(C)CCC=1

Computed Properties

  • Exact Mass: 176.157
  • Monoisotopic Mass: 176.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 0.881±0.06 g/cm3(Predicted)
  • Boiling Point: 237.9±7.0 °C(Predicted)
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